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Compound of Interest

Compound Name: RBT-9

CAS No.: 123307-75-5

Cat. No.: B15566492

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RBT-9, a proprietary formulation of stannic protoporphyrin (SnPP), is an investigational drug

developed by Renibus Therapeutics. It is a potent anti-inflammatory and antioxidant agent with

broad-spectrum antiviral properties. RBT-9 is also a key component of RBT-1, a combination

product containing SnPP and iron sucrose (FeS). RBT-1 is being investigated for its ability to

elicit a preconditioning response to protect against organ damage during cardiothoracic

surgery. This document provides detailed application notes and protocols for the preparation

and stability of RBT-9 solutions for research and preclinical development.

Mechanism of Action
RBT-9, as a component of RBT-1, induces a cytoprotective preconditioning response by

activating several key pathways. This involves the upregulation of antioxidant and anti-

inflammatory responses, as well as iron-scavenging mechanisms. The primary biomarkers

associated with the activity of RBT-1 are heme oxygenase-1 (HO-1), interleukin-10 (IL-10), and

ferritin. This multi-faceted mechanism of action suggests a broad therapeutic potential in
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conditions involving inflammation, oxidative stress, and viral infections. In preclinical studies,

RBT-9 has demonstrated the ability to inhibit the replication of SARS-CoV-2.[1]
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Administer IV Infusion
(over 120 minutes)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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